Cas no 898786-02-2 (3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one)

• Product name: 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one
• CAS No: 898786-02-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• MDL: MFCD02261799
• CID: 1947043
• PubChem ID: 24727828

3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one
• 3-(1,3-DIOXAN-2-YL)-4'-FLUOROPROPIOPHENONE
• SureCN3215720
• CTK5G6326
• AG-H-66567
• KB-176787
• 3-(1,3-Dioxan-2-yl)-1-(4-fluorophenyl)-1-propanone
• MFCD02261799
• DTXSID70645927
• AKOS016023346
• MUFKOXUVQXHNHJ-UHFFFAOYSA-N
• 898786-02-2
• SCHEMBL3215720

• MDL： MFCD02261799
• Inchi： InChI=1S/C13H15FO3/c14-11-4-2-10(3-5-11)12(15)6-7-13-16-8-1-9-17-13/h2-5,13H,1,6-9H2
• InChI Key： MUFKOXUVQXHNHJ-UHFFFAOYSA-N
• SMILES： C1COC(CCC(=O)C2=CC=C(C=C2)F)OC1

Computed Properties

• Exact Mass: 238.10100
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.55160

3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one Security Information

3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one

3-(1,3-Dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one: A Comprehensive Overview

3-(1,3-Dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one, also known by its CAS number 898786-02-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorophenyl group with a dioxane ring and a ketone functional group. The molecule's structure plays a crucial role in its chemical reactivity and biological activity, making it a valuable subject for both academic research and industrial applications.

The synthesis of 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one involves a series of well-established organic reactions. The key steps typically include the formation of the dioxane ring through an intramolecular cyclization process, followed by the introduction of the fluorophenyl group via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These developments have been extensively documented in recent studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

The compound's versatility is further highlighted by its potential applications in drug discovery. The presence of the fluorophenyl group imparts unique electronic properties, which can be exploited in designing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. A 2023 study published in Nature Communications demonstrated that certain analogs of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one has also found use in materials science. Its rigid structure and ability to form stable complexes make it an attractive candidate for designing advanced polymers and supramolecular materials. Recent research has focused on its role as a building block for self-assembling materials, with promising results reported in the development of stimuli-responsive systems.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous material under current regulations, studies are ongoing to assess its biodegradability and potential ecological effects. Preliminary findings suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment.

In conclusion, 3-(1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one, with its CAS number 898786-02-2, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials science. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing both academic and industrial objectives.